Chromone
Chromone
The compounds with chromone skeleton exhibits antiradical activities that provide protection against oxidative stress.
Chromone, also known as 1, 4-benzopyrone or chromen-4-one, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Chromone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, chromone is primarily located in the cytoplasm. Chromone is also a parent compound for other transformation products, including but not limited to, pisonin a, pisonin b, and eugenin. Outside of the human body, chromone can be found in fats and oils and herbs and spices. This makes chromone a potential biomarker for the consumption of these food products.
Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone.
Chromone, also known as 1, 4-benzopyrone or chromen-4-one, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Chromone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, chromone is primarily located in the cytoplasm. Chromone is also a parent compound for other transformation products, including but not limited to, pisonin a, pisonin b, and eugenin. Outside of the human body, chromone can be found in fats and oils and herbs and spices. This makes chromone a potential biomarker for the consumption of these food products.
Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone.
Brand Name:
Vulcanchem
CAS No.:
491-38-3
VCID:
VC21337359
InChI:
InChI=1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
SMILES:
C1=CC=C2C(=C1)C(=O)C=CO2
Molecular Formula:
C9H6O2
Molecular Weight:
146.14 g/mol
Chromone
CAS No.: 491-38-3
Cat. No.: VC21337359
Molecular Formula: C9H6O2
Molecular Weight: 146.14 g/mol
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Specification
| Description | The compounds with chromone skeleton exhibits antiradical activities that provide protection against oxidative stress. Chromone, also known as 1, 4-benzopyrone or chromen-4-one, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Chromone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, chromone is primarily located in the cytoplasm. Chromone is also a parent compound for other transformation products, including but not limited to, pisonin a, pisonin b, and eugenin. Outside of the human body, chromone can be found in fats and oils and herbs and spices. This makes chromone a potential biomarker for the consumption of these food products. Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone. |
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| CAS No. | 491-38-3 |
| Molecular Formula | C9H6O2 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | chromen-4-one |
| Standard InChI | InChI=1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H |
| Standard InChI Key | OTAFHZMPRISVEM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C=CO2 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C=CO2 |
| Melting Point | 59.0 °C 59°C |
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